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Compound of Interest

Compound Name: 6(Z)-Octadecenol

Cat. No.: B3121030

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for confirming the
structure of synthetic 6-cis-Octadecenol, also known as Petroselinyl alcohol. It offers a detailed
examination of spectroscopic and chromatographic methods, presenting experimental data to
differentiate it from its geometric isomer, 6-trans-Octadecenol.

Structural Confirmation: A Comparative Analysis of
Spectroscopic Data

The definitive confirmation of the 6-cis-Octadecenol structure relies on a combination of
analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Gas
Chromatography-Mass Spectrometry (GC-MS), and Infrared (IR) spectroscopy. Each method
provides unique insights into the molecule's architecture, particularly the position and geometry
of the double bond.
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Vinylic Proton ~5.3-5.4 ppm ~5.3-5.4 ppm
14 NMR y pp pp
Chemical Shift (d) (multiplet) (multiplet)
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) ~10-12 Hz ~14-16 Hz
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Olefinic Carbon
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~27 ppm ~32 ppm
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C-H out-of-plane bend  ~720 cm™1
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C-H out-of-plane bend ~965 cm1
Absent o
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Experimental Protocols
Synthesis of 6-cis-Octadecenol

A common and effective method for the stereoselective synthesis of cis-alkenols is the Wittig

reaction.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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